6-methyl-5-(2-(5-((2-oxo-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)ethyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-methyl-5-[2-[5-[2-oxo-2-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]ethyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H17N5O6S/c1-9-11(17(27)22-18(28)20-9)3-5-16-23-24-19(30-16)31-8-13(25)10-2-4-14-12(6-10)21-15(26)7-29-14/h2,4,6H,3,5,7-8H2,1H3,(H,21,26)(H2,20,22,27,28)
• InChI Key: ZUTTVXBZVVODQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CCC2=NN=C(O2)SCC(=O)C3=CC4=C(C=C3)OCC(=O)N4
• Molecular Formula: C19H17N5O6S
• Molecular Weight: 443.4 g/mol

Description

6-methyl-5-(2-(5-((2-oxo-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)ethyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H17N5O6S and its molecular weight is 443.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

Researchers have synthesized various novel compounds from related chemical structures, exploring their potential as anti-inflammatory and analgesic agents. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have demonstrated significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similar efforts have been made to explore the anticancer potential of certain dimethyl-benzo,-1,3,6-oxadiazepine, and 1,3,5-triazepine derivatives (Abu‐Hashem & Aly, 2017).

Antiviral Applications

The synthesis of compounds like 6-benzyl-1-[(benzyloxy)methyl]-3-hydroxy-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione has been explored for their potential anti-HIV activities. These compounds have shown promising results in inhibiting HIV reverse transcriptase and integrase activities, indicating their potential as antiviral agents (Tang et al., 2015).

Herbicide Development

In agricultural research, the chemical structure has been used to develop potent herbicides. For instance, a thieno[2,3-d]pyrimidine-2,4-dione-based protoporphyrinogen IX oxidase inhibitor has shown significant weed control properties and safety on maize. This discovery underscores the potential of such compounds in developing new, effective herbicides (Wang et al., 2021).

Antimicrobial Research

Synthetic efforts have also been directed towards developing compounds with antimicrobial properties. For example, the synthesis of ethyl 6‐aryl‐4‐oxo‐4,6‐dihydro‐1(12)(13)h‐pyrimido‐[2′,1′:4,5][1,3,5]triazino[1,2‐a]benzimidazole‐3‐carboxylates has expanded the range of potential antimicrobial agents (Dolzhenko, Chui, & Dolzhenko, 2006).